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Compound of Interest

Compound Name: 2-Nitrophenylacetonitrile

Cat. No.: B016159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Nitrophenylacetonitrile. Adherence to these guidelines is

critical to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Emergency Information
2-Nitrophenylacetonitrile is a hazardous chemical with the following primary concerns:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Irritation: Causes skin irritation and serious eye irritation.[1][2]

Respiratory Effects: May cause respiratory irritation.[1][4]

Metabolism to Cyanide: Can be metabolized in the body to cyanide, which may lead to

severe health effects, including headache, dizziness, weakness, unconsciousness,

convulsions, coma, and potentially death.[5][6]

First Aid Measures
Immediate medical attention is required in case of any exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention, even if no

symptoms are immediately apparent.[1][4][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Wash the

affected area thoroughly with soap and water.

Seek immediate medical attention.[1][4][5]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.[4][5][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[4][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Nitrophenylacetonitrile.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves are required. Butyl

rubber gloves are recommended for handling

nitro compounds. Nitrile gloves may also be

used, but it is crucial to consult the

manufacturer's chemical resistance guide for

breakthrough times. Always inspect gloves for

any signs of degradation or punctures before

use.[5]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield should be worn in addition

to goggles when there is a splash hazard.[5]

Skin and Body Protection

Wear a lab coat, long pants, and closed-toe

shoes. For tasks with a higher risk of exposure,

a chemically resistant apron or coveralls should

be worn.[5]

Respiratory Protection

A NIOSH-approved respirator is required when

handling the solid powder outside of a certified

chemical fume hood or when airborne

concentrations may exceed exposure limits. A

respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements must be followed.[5]

Engineering Controls
Proper engineering controls are the primary line of defense to minimize exposure.
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Control Type Description

Ventilation

All work with 2-Nitrophenylacetonitrile must be

conducted in a properly functioning chemical

fume hood.[7] General laboratory ventilation is

not sufficient.

Safety Equipment

An eyewash station and a safety shower must

be readily accessible in the immediate work

area.[5]

Designated Area

It is recommended to establish a designated

area for handling highly toxic materials, clearly

marked with warning signs.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Weighing

Preparation: Before starting, ensure all necessary PPE is donned correctly and the chemical

fume hood is functioning properly. Prepare all necessary equipment and reagents.

Weighing:

Whenever possible, handle solid 2-Nitrophenylacetonitrile in a solution to minimize dust

exposure.

If weighing the solid is necessary, it must be done in a ventilated containment, such as a

chemical fume hood.

Alternatively, use the tare method: pre-weigh a sealed container, add the chemical to the

container inside the fume hood, seal it, and then re-weigh it outside the hood. If

adjustments are needed, return the sealed container to the fume hood to add or remove

the chemical.

Handling and Experimental Work
Containment: All manipulations of 2-Nitrophenylacetonitrile, including transfers, reactions,

and solution preparations, must be performed within a chemical fume hood.
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Minimize Dust: Take care to minimize the generation of dust when handling the solid

material.

Avoid Incompatibilities: 2-Nitrophenylacetonitrile is incompatible with strong acids, strong

bases, strong oxidizing agents, and strong reducing agents.[5][6] Mixing with strong oxidizing

acids can lead to violent reactions, and the combination with bases can produce hydrogen

cyanide.[8]

Spill and Emergency Response Plan
Spill Cleanup Procedure (for solid 2-
Nitrophenylacetonitrile)

Evacuate and Alert: Immediately alert others in the area and evacuate the immediate vicinity

of the spill.

Secure the Area: Restrict access to the spill area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in

Section 2, including respiratory protection.

Cover the Spill: Gently cover the spilled solid with an absorbent material to prevent it from

becoming airborne.

Wet the Material: Carefully moisten the absorbent material with water to dissolve the powder.

Collect the Waste: Using a scoop or other appropriate tools, carefully collect the absorbed

material and place it into a labeled, sealable container for hazardous waste disposal.

Decontaminate the Area: Wipe the spill area with a wet paper towel, followed by a soap and

water solution. All cleaning materials must be disposed of as hazardous waste.

Seek Assistance: For large spills, or if you are unsure how to proceed, contact your

institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
Waste Characterization
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All materials contaminated with 2-Nitrophenylacetonitrile, including unused product, reaction

byproducts, and cleanup materials, must be treated as hazardous waste.

Waste Collection and Storage
Containerization: Collect all 2-Nitrophenylacetonitrile waste in a designated, properly

labeled, and sealed container. The container must be compatible with the chemical.

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Nitrophenylacetonitrile". Include the date when the first waste was added.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal Method
The recommended disposal method for 2-Nitrophenylacetonitrile is incineration by a licensed

hazardous waste disposal company.[2] Do not attempt to dispose of this chemical down the

drain or in the regular trash. Contact your institution's EHS department to arrange for pickup

and disposal.

Decontamination Plan
Work Surfaces: At the end of each work session, decontaminate all surfaces that may have

come into contact with 2-Nitrophenylacetonitrile. Use a suitable solvent (such as ethanol)

followed by a thorough wash with soap and water.

Equipment: Decontaminate all laboratory equipment after use. Safely remove any residual

chemical for disposal as hazardous waste. Purge or rinse the equipment with an inert liquid,

collecting the rinsate as hazardous waste. For equipment with non-permeable surfaces,

scrub with warm soapy water.

Workflow for Handling 2-Nitrophenylacetonitrile
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Caption: Workflow for the safe handling and disposal of 2-Nitrophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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